Cas no 1227585-84-3 (2-Hydroxy-3-(pyridin-4-yl)pyridine-4-methanol)

• Product Name: 2-Hydroxy-3-(pyridin-4-yl)pyridine-4-methanol
• CAS No: 1227585-84-3
• MF: C₁₁H₁₀N₂O₂
• MW: 202.209302425385
• CID: 4914388
• Update Time: 2025-10-24

2-Hydroxy-3-(pyridin-4-yl)pyridine-4-methanol Chemical and Physical Properties

Names and Identifiers

• 2-hydroxy-3-(pyridin-4-yl)pyridine-4-methanol
• 2-Hydroxy-3-(pyridin-4-yl)pyridine-4-methanol

• Inchi： 1S/C11H10N2O2/c14-7-9-3-6-13-11(15)10(9)8-1-4-12-5-2-8/h1-6,14H,7H2,(H,13,15)
• InChI Key： RPFTZJLUROICEV-UHFFFAOYSA-N
• SMILES： OCC1C=CNC(C=1C1C=CN=CC=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 315
• XLogP3: -0.6
• Topological Polar Surface Area: 62.2

Additional information on 2-Hydroxy-3-(pyridin-4-yl)pyridine-4-methanol

Research Brief on 2-Hydroxy-3-(pyridin-4-yl)pyridine-4-methanol (CAS: 1227585-84-3): Recent Advances and Applications

The compound 2-Hydroxy-3-(pyridin-4-yl)pyridine-4-methanol (CAS: 1227585-84-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and emerging roles in drug discovery.

Recent studies have highlighted the compound's role as a versatile scaffold for the development of kinase inhibitors, particularly in targeting protein kinases involved in inflammatory and oncogenic pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 2-Hydroxy-3-(pyridin-4-yl)pyridine-4-methanol exhibit potent inhibitory activity against JAK2 and FLT3 kinases, with IC50 values in the low nanomolar range. This positions the compound as a promising candidate for the treatment of myeloproliferative disorders and certain types of leukemia.

In addition to its kinase inhibitory properties, the compound has shown potential in modulating immune responses. Research published in Bioorganic & Medicinal Chemistry Letters revealed that structural analogs of 2-Hydroxy-3-(pyridin-4-yl)pyridine-4-methanol can selectively inhibit interleukin-1 receptor-associated kinase 4 (IRAK4), a key mediator in innate immune signaling. This finding opens new avenues for developing therapies against autoimmune diseases and chronic inflammation.

The synthetic accessibility of 2-Hydroxy-3-(pyridin-4-yl)pyridine-4-methanol has been another area of active research. A recent patent (WO2023051234) describes an improved synthetic route that achieves higher yields and better purity compared to traditional methods. This advancement is particularly significant for scaling up production for preclinical and clinical studies.

Structural-activity relationship (SAR) studies have been instrumental in optimizing the pharmacological profile of this compound class. X-ray crystallography data has revealed that the hydroxyl and pyridine moieties form critical hydrogen bonds with kinase domains, while the methanol group allows for further derivatization to enhance pharmacokinetic properties. These insights are driving the design of next-generation derivatives with improved selectivity and drug-like characteristics.

Looking forward, the compound's unique chemical space continues to inspire novel applications. Current research is exploring its potential in targeted protein degradation (PROTACs) and as a building block for covalent inhibitors. The recent identification of its metabolite profile and preliminary toxicology data suggest a favorable safety profile for further development.

In conclusion, 2-Hydroxy-3-(pyridin-4-yl)pyridine-4-methanol represents a structurally unique and pharmacologically promising scaffold that is yielding important insights across multiple therapeutic areas. The convergence of synthetic chemistry, structural biology, and pharmacological studies around this compound underscores its growing importance in modern drug discovery pipelines.